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Compound Name: 4-Methylanisole

Cat. No.: B047524

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylanisole, also known as p-methylanisole or 4-methoxytoluene, is an organic
compound with the chemical formula CsH100. It is a colorless liquid with a pungent, ylang-
ylang-like odor.[1][2] This aromatic ether finds applications in perfumery and as a flavoring
agent.[1][3] A thorough understanding of its thermodynamic properties is crucial for its
application in various industrial processes, including synthesis, purification, and formulation, as
well as for safety assessments. This guide provides a comprehensive overview of the key
thermodynamic properties of 4-methylanisole, details the experimental methodologies used
for their determination, and presents the data in a clear, accessible format.

Core Thermodynamic Properties

The essential thermodynamic properties of 4-methylanisole are summarized in the tables
below. These properties govern its behavior under different temperature and pressure
conditions.

Physical and Molar Properties
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Property Value Source(s)

Molecular Formula CsH100 [2][4]

Molar Mass 122.16 g/mol [2][4]

Density 0.969 g/mL at 25 °C [5][6]

Normal Boiling Point 174 -175.5°C [41516171

Melting Point -32°C [4][6][7]

Refractive Index (n20/D) 1.511 [4]
Enthalpy and Entropy Data

Property Value Source(s)

Heat of Vaporization 39.4 kJ/mol [8]

Standard Enthalpy of

Formation (Gas) -83.7 + 1.7 kd/mol [9]
Vapor Pressure Data

Temperature (°C) Vapor Pressure (mmHg) Source(s)

25 1.7 [8]

25 1.14 [7]

25 2.029 (estimated) [10]

50 5.25 [1][2][4]1[6]

Experimental Protocols

The determination of thermodynamic properties relies on precise and accurate experimental

techniques. The following sections describe the general methodologies employed for

measuring the key thermodynamic parameters of organic compounds like 4-methylanisole.

Vapor Pressure Measurement
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The vapor pressure of a liquid is a fundamental property that describes its volatility. Several
methods are used to measure vapor pressure, each suitable for different pressure ranges.

Experimental Workflow for Vapor Pressure Determination

Static Method Dynamic (Boiling Point) Method Gas Saturation Method
Sample placed in a thermostatted vessel Liquid heated in an ebulliometer Inert gas passed through the liquid at a known rate
' ' '
System evacuated to remove air System pressure controlled Vapor-saturated gas is collected

! ! !

Equilibrium established between liquid and vapor Boiling temperature measured at a given pressure Amount of vaporized substance is determined
' '

Pressure measured with a manometer Vapor pressure calculated using Dalton's law

Click to download full resolution via product page
Caption: General workflows for vapor pressure measurement.

o Static Method: A sample of the substance is placed in a container connected to a pressure-
measuring device. The container is thermostatted to a specific temperature, and the system
is evacuated. The pressure of the vapor in equilibrium with the liquid is then directly
measured.

» Dynamic (Boiling Point) Method: This method involves determining the boiling temperature of
the liquid at a controlled pressure. The liquid is heated in an apparatus called an
ebulliometer, and the temperature at which it boils is recorded for a given external pressure.
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o Gas Saturation Method: A stream of an inert gas is passed through the liquid at a known flow
rate. The gas becomes saturated with the vapor of the substance. By measuring the amount
of substance carried by the gas, the partial pressure, and thus the vapor pressure, can be

calculated.

Enthalpy of Vaporization (AHvap) Determination

The enthalpy of vaporization is the energy required to transform a given quantity of a
substance from a liquid into a gas at a given pressure.

Experimental Workflow for Calorimetric Determination of AHvap

Gknown mass of the liquid is placed in a calorimetea

'

The liquid is vaporized at a constant temperature

'

The heat absorbed during vaporization is measured

'

(AHvap is calculated from the heat input and the amount of substance vaporizetD

Click to download full resolution via product page
Caption: Calorimetric measurement of enthalpy of vaporization.

o Calorimetry: This is a direct method where a known amount of the substance is vaporized
within a calorimeter at a constant temperature. The heat absorbed during the phase change
is measured, allowing for the direct calculation of the enthalpy of vaporization.

o Clausius-Clapeyron Equation: The enthalpy of vaporization can also be determined indirectly
from the relationship between vapor pressure and temperature. By plotting the natural
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logarithm of vapor pressure against the inverse of temperature, the enthalpy of vaporization

can be calculated from the slope of the line.

Heat Capacity (Cp) Measurement

The heat capacity of a substance is the amount of heat required to raise its temperature by a
certain amount. For liquids, the specific heat capacity at constant pressure (Cp) is typically

measured.

Experimental Workflow for Differential Scanning Calorimetry (DSC)

Gsample and a reference material are heated at a constant rata

i

Ghe difference in heat flow required to maintain both at the same temperature is measurea

i

E’he heat capacity of the sample is determined relative to the known heat capacity of the referenC(a

Click to download full resolution via product page
Caption: Measurement of heat capacity using DSC.

 Differential Scanning Calorimetry (DSC): DSC is a widely used technique to measure the
heat capacity of liquids. A sample and a reference material with a known heat capacity are
heated at a controlled rate. The difference in the heat flow required to increase the
temperature of the sample and the reference is measured, from which the heat capacity of

the sample can be calculated.

o Adiabatic Calorimetry: In this method, a known quantity of heat is supplied to the sample in a
thermally isolated container (calorimeter). The resulting temperature change is measured,
and the heat capacity is calculated from the heat input and the temperature rise.

Standard Enthalpy of Formation (AfH°) Determination
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The standard enthalpy of formation is the change in enthalpy when one mole of a substance is
formed from its constituent elements in their standard states.

Experimental Workflow for Combustion Calorimetry

(Aknown mass of the substance is completely combusted in a bomb calorimete)

'

The heat released during combustion is measured

'

The standard enthalpy of combustion is calculated

'

Ghe standard enthalpy of formation is determined using Hess's LavD

Click to download full resolution via product page
Caption: Determination of enthalpy of formation via combustion calorimetry.

o Combustion Calorimetry: The standard enthalpy of formation of organic compounds like 4-
methylanisole is typically determined indirectly through combustion calorimetry. A known
mass of the compound is burned in a bomb calorimeter in the presence of excess oxygen.
The heat released during the combustion is measured. Using Hess's law and the known
standard enthalpies of formation of the combustion products (COz2 and Hz20), the standard
enthalpy of formation of the compound can be calculated.

Conclusion

This technical guide has provided a detailed overview of the key thermodynamic properties of
4-methylanisole, along with the experimental methodologies used for their determination. The
tabulated data offers a valuable resource for researchers, scientists, and drug development
professionals. A thorough understanding of these properties is essential for the effective and
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safe use of 4-methylanisole in various scientific and industrial applications. Further research
to obtain more extensive temperature-dependent data for vapor pressure and heat capacity
would be beneficial for more precise process modeling and design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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